Cas no 1327778-39-1 (Ethyl (4-(3-oxomorpholino)phenyl)carbamate)

• Product Name: Ethyl (4-(3-oxomorpholino)phenyl)carbamate
• CAS No: 1327778-39-1
• Molecular Formula: C₁₃H₁₆N₂O₄
• Molecular Weight: 264.27714
• CID: 1081136
• PubChem ID: 73554351

Ethyl (4-(3-oxomorpholino)phenyl)carbamate Properties

Names and Identifiers

• Ethyl (4-(3-oxomorpholino)phenyl)carbamate
• ethyl 4-(3-oxomorpholino)phenylcarbamate
• ethyl N-[4-(3-oxomorpholin-4-yl)phenyl]carbamate
• Rivaroxaban Intermediate 2
• 1327778-39-1
• Ethyl(4-(3-oxomorpholino)phenyl)carbamate
• RIVAROXABAN IMPURITY 39
• ethyl 4-(3-oxoMorpholino) phenylcarbaMate
• DA-34009
• AKOS022186117

• InChIKey： PRRDMWLECDTUSJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16N2O4/c1-2-19-13(17)14-10-3-5-11(6-4-10)15-7-8-18-9-12(15)16/h3-6H,2,7-9H2,1H3,(H,14,17)
• SMILES： CCOC(=O)NC1=CC=C(C=C1)N2CCOCC2=O

Computed Properties

• Exact Mass: 264.11108
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 264.11100700g/mol
• Heavy Atom Count: 19
• Complexity: 327
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 67.87
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• Density: 1.287±0.06 g/cm3 (20 ºC 760 Torr),